Cas no 83751-42-2 (3-(propan-2-yloxy)methylaniline)

3-(propan-2-yloxy)methylaniline structure
83751-42-2 structure
Product Name:3-(propan-2-yloxy)methylaniline
CAS No:83751-42-2
MF:C10H15NO
MW:165.232202768326
MDL:MFCD09808024
CID:2129737
Update Time:2023-11-22

3-(propan-2-yloxy)methylaniline Chemical and Physical Properties

Names and Identifiers

    • 3-[(propan-2-yloxy)methyl]aniline
    • 3-(ISOPROPOXYMETHYL)ANILINE
    • ZWDPFIGGOSWBIF-UHFFFAOYSA-N
    • NE36466
    • 3-(propan-2-yloxy)methylaniline
    • MDL: MFCD09808024
    • Inchi: 1S/C10H15NO/c1-8(2)12-7-9-4-3-5-10(11)6-9/h3-6,8H,7,11H2,1-2H3
    • InChI Key: ZWDPFIGGOSWBIF-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=C(C=1)N)C(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 125
  • XLogP3: 1.3
  • Topological Polar Surface Area: 35.2

3-(propan-2-yloxy)methylaniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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$ 50.00 2022-06-07
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$ 95.00 2022-06-07
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abcr
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3-(propan-2-yloxy)methylaniline Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:83751-42-2)3-(propan-2-yloxy)methylaniline
Order Number:A1180084
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:43
Price ($):392.0
Email:sales@amadischem.com

3-(propan-2-yloxy)methylaniline Related Literature

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Amadis Chemical Company Limited
(CAS:83751-42-2)3-(propan-2-yloxy)methylaniline
A1180084
Purity:99%
Quantity:1g
Price ($):392.0
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